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Compound of Interest

Compound Name: Cervinomycin A1

Cat. No.: B1235111 Get Quote

Essential Safety and Handling Guide for
Cervinomycin A1
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cervinomycin A1. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this compound.

Hazard Identification and GHS Classification
Cervinomycin A1 is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Short-term (acute) aquatic

hazard
1 H400: Very toxic to aquatic life

Long-term (chronic) aquatic

hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling Cervinomycin A1.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection

- Hand Protection: Compatible chemical-

resistant gloves (e.g., nitrile rubber). - Body

Protection: Laboratory coat. In case of potential

for significant exposure, wear chemically

impervious overalls.

Respiratory Protection

For operations where dust may be generated, a

NIOSH-approved particulate respirator is

recommended. If working in a poorly ventilated

area, a self-contained breathing apparatus

should be used.

Safe Handling Procedures
Adherence to the following operational steps is mandatory to prevent contamination and

accidental exposure.

Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is required for all procedures

involving the handling of solid Cervinomycin A1 or preparation of solutions.

Procedural Steps:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where Cervinomycin A1 is handled or stored.
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Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Store locked up.

Emergency Procedures
Immediate and appropriate response is crucial in the event of an emergency.

Emergency Situation First Aid and Response Measures

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Spill

Evacuate the danger area. Avoid dust formation.

Do not let product enter drains. Cover drains.

Collect, bind, and pump off spills. Observe

possible material restrictions. Wear a self-

contained breathing apparatus. Wear suitable

protective clothing to prevent skin contact.

Disposal Plan
Proper disposal of Cervinomycin A1 and its containers is essential to prevent environmental

contamination.
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Waste Material: Dispose of waste material in accordance with national and local regulations.

Do not mix with other waste.

Contaminated Packaging: Handle uncleaned containers like the product itself. Dispose of

contents and container to an approved waste disposal plant.

Physicochemical Properties
Property Value

Appearance Yellow powder[1]

Molecular Formula C₂₉H₂₃NO₉[1]

Molecular Weight 529.51 g/mol [1]

CAS Number 82658-23-9[2][3]

Solubility
Soluble in DMSO, MeOH, CHCl₃, benzene.

Insoluble in H₂O, hexane.[1]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.
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Caption: Standard workflow for handling Cervinomycin A1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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